Cas no 1514371-17-5 (1-(2-Aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol)

• Product Name: 1-(2-Aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
• CAS No: 1514371-17-5
• MF: C₆H₈F₃N₃O
• MW: 195.142431259155
• CID: 4771580
• Update Time: 2025-11-01

1-(2-Aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
• 2-(2-aminoethyl)-5-(trifluoromethyl)-1H-pyrazol-3-one
• 1-(2-Aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol

• Inchi： 1S/C6H8F3N3O/c7-6(8,9)4-3-5(13)12(11-4)2-1-10/h3,11H,1-2,10H2
• InChI Key： UJVDTOUROXFKST-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(CCN)N1)=O)(F)F

Computed Properties

• Exact Mass: 195.06194637 g/mol
• Monoisotopic Mass: 195.06194637 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.4
• Molecular Weight: 195.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-Aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol

Introduction to 1-(2-Aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 1514371-17-5)

1-(2-Aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol, identified by its CAS number 1514371-17-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a pyrazole core substituted with a 2-aminoethyl side chain and a trifluoromethyl group at the 3-position, making it a versatile scaffold for medicinal chemistry applications. The presence of both nitrogen and fluorine atoms imparts unique electronic and steric properties, which are highly valued in the design of biologically active molecules.

The compound's structure combines the flexibility of the aminoethyl moiety with the electron-withdrawing nature of the trifluoromethyl group, creating a balanced profile for drug-like properties. Pyrazole derivatives have long been recognized for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The specific substitution pattern in 1-(2-aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol enhances its potential as a lead compound in the development of novel therapeutic agents.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of fluorinated pyrazoles in medicinal chemistry. The trifluoromethyl group, in particular, is known to improve metabolic stability, binding affinity, and pharmacokinetic profiles of small-molecule drugs. Studies have demonstrated that incorporating such groups can modulate enzyme interactions and enhance selectivity, making them invaluable in the quest for next-generation therapeutics.

Current research in this area focuses on leveraging the structural diversity of pyrazole derivatives to address unmet medical needs. The 2-aminoethyl substituent provides a handle for further functionalization, allowing chemists to explore various derivatization strategies. For instance, conjugation with peptides or other biomolecules could yield novel biologics with enhanced targeting capabilities. Additionally, the compound's solubility and stability make it an attractive candidate for formulation into oral or injectable drugs.

The synthesis of 1-(2-aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol involves multi-step organic transformations, typically starting from commercially available precursors such as trifluoromethyl-substituted pyrazole. Key synthetic steps include nucleophilic substitution reactions to introduce the aminoethyl side chain, followed by protection-deprotection strategies to ensure regioselectivity. Advanced techniques like transition-metal-catalyzed cross-coupling reactions have been employed to streamline the process and improve yields.

In vitro pharmacological studies have begun to uncover the potential therapeutic applications of this compound. Preliminary data suggest that derivatives of 1-(2-aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and cancer progression. The interplay between the aminoethyl and trifluoromethyl groups appears to fine-tune interactions with biological targets, offering opportunities for rational drug design.

The role of fluorine atoms in modulating pharmacological properties cannot be overstated. The electron-withdrawing effect of fluorine enhances hydrogen bonding interactions and influences conformational preferences, which are critical for receptor binding. Furthermore, fluorine labeling techniques enable non-invasive imaging and diagnostic applications, expanding the utility of this class of compounds beyond traditional therapeutics.

Future directions in research may explore the use of 1-(2-aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol as a building block for libraries of diverse scaffolds through combinatorial chemistry approaches. High-throughput screening (HTS) could accelerate the identification of hit compounds with desired biological activities. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes, reducing environmental impact while maintaining high chemical yields.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for optimizing molecular structures. Predictive models can now forecast physicochemical properties and biological responses based on structural features, enabling faster identification of promising candidates. This synergy between experimental chemistry and computational methods holds great promise for accelerating the development pipeline.

Industrial applications are also emerging as pharmaceutical companies seek cost-effective solutions for producing complex molecules. Scalable synthetic routes must be developed to ensure commercial viability while maintaining high purity standards. Collaborations between academia and industry are essential to bridge gaps between laboratory discoveries and market-ready products.

Regulatory considerations play a crucial role in bringing new drugs to market. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures patient safety while fostering innovation. Companies investing in pyrazole-based therapeutics must navigate stringent regulatory pathways but can leverage existing knowledge about fluorinated compounds to streamline submissions.

The versatility of 1-(2-aminoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol makes it a valuable asset in modern drug discovery efforts. Its unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic areas. As research progresses, this compound is poised to contribute significantly to advancements in medicine.